potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide

• IUPAC Name: potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide
• InChI: InChI=1S/C9H9BF3.K/c1-8-2-4-9(5-3-8)6-7-10(11,12)13;/h2-7H,1H3;/q-1;+1/b7-6+
• InChI Key: IHPTVBKDBKCIOO-UHDJGPCESA-N
• Canonical SMILES: [B-](C=CC1=CC=C(C=C1)C)(F)(F)F.[K+]
• Isomeric SMILES: [B-](/C=C/C1=CC=C(C=C1)C)(F)(F)F.[K+]
• Molecular Formula: C9H9BF3K
• Molecular Weight: 224.07 g/mol

Description

The compound with the identifier “potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide” is a chemical substance cataloged in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Chemical Reactions Analysis

potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific reaction conditions and the nature of the starting materials.

Scientific Research Applications

potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, the compound is explored for its potential therapeutic effects and drug development. Additionally, this compound finds applications in various industrial processes, including the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular signaling pathways, gene expression, and metabolic processes. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound.

Comparison with Similar Compounds

potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. For example, compounds with similar conformers or neighboring sets in the PubChem database can provide insights into the structural and functional similarities. The comparison of this compound with these compounds can reveal unique features, such as specific binding affinities, reactivity patterns, and biological activities.